Cas no 219537-88-9 (4-(phenylethynyl)benzene-1,2-dicarboxylic acid)

4-(phenylethynyl)benzene-1,2-dicarboxylic acid structure
219537-88-9 structure
Product Name:4-(phenylethynyl)benzene-1,2-dicarboxylic acid
CAS No:219537-88-9
MF:C16H10O4
MW:266.248204708099
CID:1405082
PubChem ID:11608662
Update Time:2025-04-20

4-(phenylethynyl)benzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(phenylethynyl)benzene-1,2-dicarboxylic acid
    • 1,2-benzenedicarboxylic acid, 4-(2-phenylethynyl)-
    • 4-(Phenylethynyl)phthalic acid
    • LogP
    • 4-(2-phenylethynyl)phthalic acid
    • 4-PHENYLETHYNYLPHTHALIC ACID
    • 219537-88-9
    • 4-(Phenylethynyl)phthalicacid
    • 4-(2-PHENYLETHYNYL)BENZENE-1,2-DICARBOXYLIC ACID
    • 4-Phenylethynylphthalicacid
    • DTXSID00469390
    • 4-(2-Phenylethynyl)-1,2-benzenedicarboxylic acid
    • SCHEMBL542005
    • HS-3521
    • DB-206200
    • Inchi: 1S/C16H10O4/c17-15(18)13-9-8-12(10-14(13)16(19)20)7-6-11-4-2-1-3-5-11/h1-5,8-10H,(H,17,18)(H,19,20)
    • InChI Key: JPVBXQAUQXVQGJ-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C#CC2C=CC=CC=2)C=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 266.0579
  • Monoisotopic Mass: 266.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.421
  • Boiling Point: 503.441°C at 760 mmHg
  • Flash Point: 272.364°C
  • Refractive Index: 1.686
  • PSA: 74.6

4-(phenylethynyl)benzene-1,2-dicarboxylic acid Security Information

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